Cas no 2877656-05-6 (1-(4,6-dimethylpyrimidin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide)

• Product Name: 1-(4,6-dimethylpyrimidin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide
• CAS No: 2877656-05-6
• MF: C₁₇H₂₆N₄O₂
• MW: 318.413943767548
• CID: 5308913
• PubChem ID: 165431334
• Update Time: 2025-05-23

1-(4,6-dimethylpyrimidin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dimethylpyrimidin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide
• F6830-7537
• AKOS040887563
• 2877656-05-6
• 1-(4,6-Dimethyl-2-pyrimidinyl)-N-(tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxamide

• Inchi： 1S/C17H26N4O2/c1-12-10-13(2)19-17(18-12)21-7-3-4-14(11-21)16(22)20-15-5-8-23-9-6-15/h10,14-15H,3-9,11H2,1-2H3,(H,20,22)
• InChI Key： IZKKFFKYEFDEIH-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C)=CC(C)=N2)CCCC(C(NC2CCOCC2)=O)C1

Computed Properties

• Exact Mass: 318.20557608g/mol
• Monoisotopic Mass: 318.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.04±0.20(Predicted)

Additional information on 1-(4,6-dimethylpyrimidin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide

Comprehensive Guide to 1-(4,6-dimethylpyrimidin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877656-05-6): Properties, Applications, and Market Insights

1-(4,6-dimethylpyrimidin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877656-05-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a unique combination of pyrimidine and piperidine moieties, offers versatile applications due to its structural complexity and functional groups. Researchers and industry professionals are increasingly interested in its potential as a kinase inhibitor or intermediate in drug synthesis, aligning with the growing demand for novel therapeutic agents.

The molecular structure of 1-(4,6-dimethylpyrimidin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide includes a 4,6-dimethylpyrimidin-2-yl group attached to a piperidine-3-carboxamide backbone, further linked to an oxan-4-yl (tetrahydropyran) ring. This arrangement contributes to its stability and bioavailability, making it a candidate for drug discovery projects. Recent studies highlight its role in modulating enzymatic activity, particularly in cancer research and neurodegenerative disease studies, where targeted small molecules are critical.

In the agrochemical sector, derivatives of 1-(4,6-dimethylpyrimidin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide have shown promise as pesticide intermediates. The compound’s ability to interact with biological pathways in pests while maintaining low environmental toxicity aligns with the global push for sustainable agriculture. This has led to increased patent filings and R&D investments, particularly in regions like Europe and North America, where regulatory standards for agrochemicals are stringent.

From a synthetic chemistry perspective, the preparation of CAS No. 2877656-05-6 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Optimizing its synthesis is a focal point for manufacturers aiming to scale production while maintaining cost efficiency. Analytical techniques such as HPLC and NMR are essential for quality control, ensuring high purity for research and industrial use.

The market for 1-(4,6-dimethylpyrimidin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide is expanding, driven by its dual applications in pharmaceuticals and agrochemicals. Suppliers are increasingly listing this compound in catalogs tailored for high-throughput screening and custom synthesis services. Pricing trends indicate moderate volatility due to raw material availability, but demand remains steady from academic and corporate laboratories.

For researchers exploring structure-activity relationships (SAR), this compound serves as a valuable scaffold. Its hydrogen-bond acceptors and lipophilic groups enhance membrane permeability, a key factor in drug design. Computational modeling studies further predict its compatibility with various biological targets, sparking interest in virtual screening pipelines.

Environmental and safety profiles of CAS No. 2877656-05-6 are rigorously evaluated. While not classified as hazardous under current guidelines, proper handling protocols—such as the use of personal protective equipment (PPE)—are recommended during laboratory work. Disposal should follow institutional guidelines for organic waste, reflecting broader industry commitments to green chemistry principles.

In conclusion, 1-(4,6-dimethylpyrimidin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide represents a compelling case study in modern chemical innovation. Its interdisciplinary applications and commercial potential make it a compound to watch in both scientific and industrial circles. Future research may uncover additional functionalities, solidifying its role in next-generation bioactive molecules.